[4-(3-fluorooxetan-3-yl)phenyl]methanol

• CAS RN: 2260937-39-9
• Molecular Formula: C10H11FO2
• Molecular Weight: 182.2

Description

4-(3-Fluorooxetan-3-yl)phenylmethanol, also known as 4-Fluorophenylmethanol, is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. It is a mono-substituted phenol containing a fluorine atom at the para position of the phenyl ring. This compound has been extensively studied due to its potential applications in the synthesis of various organic compounds.

Scientific Research Applications

[4-(3-fluorooxetan-3-yl)phenyl]methanolylmethanol has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and other specialty chemicals. It is also used as a reagent in the synthesis of fluorinated compounds and as a starting material in the synthesis of fluorinated heterocycles. Additionally, it is used as a catalyst in the synthesis of organic compounds.

Mechanism of Action

The mechanism of action of [4-(3-fluorooxetan-3-yl)phenyl]methanolylmethanol is similar to that of other phenols. It is believed to act as an electron donor and can form hydrogen bonds with other molecules. It is also believed to act as an acid, donating protons to other molecules. Additionally, it is believed to act as a catalyst in certain reactions, by activating the reactants and promoting the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of [4-(3-fluorooxetan-3-yl)phenyl]methanolylmethanol are largely unknown. However, it is believed to be non-toxic and non-irritating to the skin, eyes, and mucous membranes. It is also believed to have low acute toxicity and is not expected to cause any adverse effects when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The advantages of using [4-(3-fluorooxetan-3-yl)phenyl]methanolylmethanol in laboratory experiments include its low cost, availability, and ease of synthesis. Additionally, it is a non-toxic and non-irritating compound, making it safe to use in laboratory experiments. The main limitation of using this compound in laboratory experiments is its low reactivity, which makes it difficult to use in certain reactions.

Future Directions

The future directions for [4-(3-fluorooxetan-3-yl)phenyl]methanolylmethanol include further research into its biochemical and physiological effects, as well as its potential applications in the synthesis of organic compounds. Additionally, further research into its reactivity and catalytic properties is needed. Finally, research into its potential uses in the synthesis of fluorinated compounds and heterocycles is also needed.

Synthesis Methods

The synthesis of [4-(3-fluorooxetan-3-yl)phenyl]methanolylmethanol can be achieved through various methods. A common method is the reaction of 3-fluorooxetane with phenol in the presence of a base catalyst such as potassium carbonate or sodium hydroxide. The reaction is conducted in a polar solvent such as ethanol at temperatures ranging from 40 to 80°C. The reaction is highly exothermic and can be completed in a few hours. The reaction product is a mixture of 4-fluorophenol and 4-fluorophenylmethanol, which can be separated by distillation.